Cas no 21382-99-0 (Benzenamine, N,N-dimethyl-4-phenoxy-)

Benzenamine, N,N-dimethyl-4-phenoxy- structure
21382-99-0 structure
Product Name:Benzenamine, N,N-dimethyl-4-phenoxy-
CAS No:21382-99-0
MF:C14H15NO
MW:213.275003671646
CID:1400917
PubChem ID:11344902
Update Time:2025-04-20

Benzenamine, N,N-dimethyl-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N,N-dimethyl-4-phenoxy-
    • N,N-dimethyl-4-phenoxyaniline
    • DTXSID30463008
    • 21382-99-0
    • Inchi: 1S/C14H15NO/c1-15(2)12-8-10-14(11-9-12)16-13-6-4-3-5-7-13/h3-11H,1-2H3
    • InChI Key: RFMYZHXUKTUIFW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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